8-((2-(diethylamino)ethyl)amino)-7-(3-(3-ethylphenoxy)-2-hydroxypropyl)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-[2-(diethylamino)ethylamino]-7-[3-(3-ethylphenoxy)-2-hydroxypropyl]-3-methylpurine-2,6-dione
• InChI: InChI=1S/C23H34N6O4/c1-5-16-9-8-10-18(13-16)33-15-17(30)14-29-19-20(27(4)23(32)26-21(19)31)25-22(29)24-11-12-28(6-2)7-3/h8-10,13,17,30H,5-7,11-12,14-15H2,1-4H3,(H,24,25)(H,26,31,32)
• InChI Key: OHANGPWJLZQUMJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)OCC(CN2C3=C(N=C2NCCN(CC)CC)N(C(=O)NC3=O)C)O
• Molecular Formula: C23H34N6O4
• Molecular Weight: 458.6 g/mol

Description

8-((2-(diethylamino)ethyl)amino)-7-(3-(3-ethylphenoxy)-2-hydroxypropyl)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C23H34N6O4 and its molecular weight is 458.563. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Cardiovascular Activity

Research conducted by Chłoń-Rzepa et al. (2004) explores the synthesis of purine derivatives, including those similar to the specified chemical, and their cardiovascular activities. These compounds demonstrated significant prophylactic antiarrhythmic activity and hypotensive effects, highlighting their potential in cardiovascular disease treatment Chłoń-Rzepa et al., 2004.

Antioxidant and Antitumor Activity

Hakobyan et al. (2020) and Ueda et al. (1987) discuss the synthesis of N-aminomethyl derivatives of certain compounds and their antioxidant activities. Similarly, purino[7,8-g]-6-azapteridines and [1,2,4]triazino-[3,2-f]purines were synthesized and examined for their antitumor activities and vascular relaxing effects, illustrating the chemical's relevance in developing potential cancer treatments and vascular health applications Hakobyan et al., 2020; Ueda et al., 1987.

Antimicrobial and Antifungal Properties

Ivanchenko (2018) and Romanenko et al. (2016) explored the synthesis and biological properties of theophylline derivatives, demonstrating their antimicrobial and antifungal potentials. This research underscores the compound's utility in developing new antimicrobial agents Ivanchenko, 2018; Romanenko et al., 2016.

Fluorescence Properties and Chemical Synthesis

Rangnekar and Rajadhyaksha (1987) and Padalkar et al. (2015) focused on the synthesis and study of fluorescence properties of phthalimid-3-yl and pyrroloquinolines and a novel class of blue emitting fluorophores. These studies reveal the potential application of the chemical in developing fluorescent materials and dyes Rangnekar and Rajadhyaksha, 1987; Padalkar et al., 2015.